Cas no 577-48-0 (Butamben picrate)

• Product name: Butamben picrate
• CAS No: 577-48-0
• MF: C₆H₃N₃O₇^.₂[C₁₁H₁₅NO₂]
• MW: 615.58852
• CID: 947498
• PubChem ID: 9960605

Butamben picrate Chemical and Physical Properties

Names and Identifiers

• Butamben picrate
• butyl 4-aminobenzoate,2,4,6-trinitrophenol
• 4-Aminobenzoic Acid Butyl Ester compd. with 2,4,6-Trinitrophenol (2:1)
• n-Butyl p-Aminobenzoate Picrate (2:1)
• butyl 4-aminobenzoate hemipicrate
• ABBOTT-34842
• BUTYL AMINOBENZOATE PICRATE [MART.]
• butyl 4-aminobenzoate;2,4,6-trinitrophenol
• Butyl p-aminobenzoate, picrate (2:1)
• BUTYL AMINOBENZOATE PICRATE [WHO-DD]
• Butamben picrate [USAN]
• SCHEMBL339138
• BUTAMBEN PICRATE [VANDF]
• D4ZFB7ZH5Y
• Butamben picrate (USAN)
• 577-48-0
• Benzoic acid, 4-amino-, butyl ester, compound with 2,4,6-trinitrophenol (2:1)
• CHEMBL3142541
• D03183
• butamben hemipicrate
• Q27159060
• butyl 4-aminobenzoate picrate
• UNII-D4ZFB7ZH5Y
• butyl aminobenzoate picrate
• CHEBI:86300
• butyl aminobenzoate hemipicrate
• Abbott 34842
• DTXCID00128894
• BUTYL AMINOBENZOATE PICRATE (MART.)

• Inchi： InChI=1S/2C11H15NO2.C6H3N3O7/c2*1-2-3-8-14-11(13)9-4-6-10(12)7-5-9;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h2*4-7H,2-3,8,12H2,1H3;1-2,10H
• InChI Key： ATAGSVCDFKGYPE-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)C1=CC=C(C=C1)N.CCCCOC(=O)C1=CC=C(C=C1)N.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 615.21779
• Monoisotopic Mass: 615.21765689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 466
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 262Ų

Experimental Properties

• PSA: 254.29